2,6-Dimethyl-3-nitroaniline
Overview
Description
“2,6-Dimethyl-3-nitroaniline” is a chemical compound with the CAS Number: 67083-28-7 . It has a molecular weight of 166.18 and its IUPAC name is 2,6-dimethyl-3-nitroaniline . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “2,6-Dimethyl-3-nitroaniline” is represented by the linear formula C8H10N2O2 . The InChI Code for this compound is 1S/C8H10N2O2/c1-5-3-4-7(10(11)12)6(2)8(5)9/h3-4H,9H2,1-2H3 . The compound contains a total of 22 bonds, including 12 non-H bonds, 8 multiple bonds, 1 rotatable bond, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), and 1 nitro group (aromatic) .
Physical And Chemical Properties Analysis
“2,6-Dimethyl-3-nitroaniline” is a solid substance . It has a molecular weight of 166.18 . The compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .
Scientific Research Applications
Preparation and Steric Effects : A study by Wepster (2010) discusses the preparation of 2,6-dimethyl-4-nitroaniline, which is closely related to 2,6-Dimethyl-3-nitroaniline, and examines steric effects on mesomerism (Wepster, 2010).
Structural Analysis and Molecular Interactions : Krygowski and Maurin (1989) analyze the geometry of N,N-dimethyl-4-nitroaniline and its derivatives, including 2,6-dimethyl-3-nitroaniline, providing insights into molecular structure and interactions (Krygowski & Maurin, 1989).
Solid-State NMR Spectroscopy : Naito, Ganapathy, and McDowell (1982) investigate the high-resolution solid-state 13 C NMR spectra of 2,6-dimethyl-3-nitroaniline, revealing details about the carbon atoms bonded to nitrogen in these compounds (Naito, Ganapathy, & McDowell, 1982).
Electronic Structures and Molecular Conformations : A study by Akaba et al. (1980) on N-benzylideneanilines, including 2,6-dimethyl derivatives, explores electronic structures and molecular conformations through photoelectron spectroscopy (Akaba et al., 1980).
Metabolism Studies : Maté, Ryan, and Wright (1967) examine the metabolism of 2,6-dimethyl-4-nitroaniline in rats, providing insights into how these compounds are processed biologically (Maté, Ryan, & Wright, 1967).
Synthesis Techniques : Shi-yan (2013) discusses the synthesis of 2-methyl-6-nitroaniline, which is structurally similar to 2,6-Dimethyl-3-nitroaniline, highlighting methods and optimizations in the synthesis process (Shi-yan, 2013).
Piezoelectric and Optical Properties : Baptista et al. (2022) investigate the piezoelectric and optical properties of N,N-dimethyl-4-nitroaniline nano crystals, which is relevant to understanding the properties of similar compounds like 2,6-Dimethyl-3-nitroaniline (Baptista et al., 2022).
Quantum Mechanical Calculations : Kruszyński and Sierański (2010) conduct quantum mechanical calculations on aminonitromethylbenzenes, including 2,6-dimethyl derivatives, providing insights into intermolecular non-covalent interactions (Kruszyński & Sierański, 2010).
Safety and Hazards
“2,6-Dimethyl-3-nitroaniline” is classified as hazardous. It is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this compound . It should be used only outdoors or in a well-ventilated area . In case of ingestion, inhalation, or skin contact, immediate medical attention is required .
Relevant Papers
There are several papers related to “2,6-Dimethyl-3-nitroaniline” and similar compounds . These papers discuss various aspects such as synthesis, properties, and applications of these compounds. For a more detailed analysis, it is recommended to refer to these papers directly.
properties
IUPAC Name |
2,6-dimethyl-3-nitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-5-3-4-7(10(11)12)6(2)8(5)9/h3-4H,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDFJDBAOBVUXMQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)[N+](=O)[O-])C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60986114 |
Source
|
| Record name | 2,6-Dimethyl-3-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60986114 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dimethyl-3-nitroaniline | |
CAS RN |
67083-28-7 |
Source
|
| Record name | 2,6-Dimethyl-3-nitrobenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=67083-28-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Nitro-2,6-xylidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067083287 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 67083-28-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=44282 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,6-Dimethyl-3-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60986114 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-nitro-2,6-xylidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.060.496 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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